Cas no 2229521-67-7 (4-(2-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-(2-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2229521-67-7
• MF: C₈H₁₀BrF₃N₂
• MW: 271.077611446381
• CID: 6000397
• PubChem ID: 165631411
• Update Time: 2025-05-20

4-(2-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• 2229521-67-7
• EN300-1969333

• Inchi： 1S/C8H10BrF3N2/c1-5(9)3-6-4-14(2)13-7(6)8(10,11)12/h4-5H,3H2,1-2H3
• InChI Key： BNUPONOMDPTAKA-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=CN(C)N=C1C(F)(F)F

Computed Properties

• Exact Mass: 269.99795g/mol
• Monoisotopic Mass: 269.99795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(2-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Recent Advances in the Study of 4-(2-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS: 2229521-67-7)

The compound 4-(2-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS: 2229521-67-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 4-(2-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole as a key intermediate in the synthesis of more complex bioactive molecules. The presence of both bromopropyl and trifluoromethyl groups in its structure makes it a valuable scaffold for the development of novel pharmaceuticals, particularly in the areas of anti-inflammatory and anticancer therapies. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 4-(2-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole in inhibiting the activity of certain kinases implicated in cancer progression. The study employed a combination of computational modeling and in vitro assays to identify the most promising candidates, with several derivatives showing nanomolar potency against target enzymes. These findings suggest that this compound could serve as a foundation for the development of next-generation kinase inhibitors.

Another significant advancement involves the use of 4-(2-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole in the development of positron emission tomography (PET) tracers. A research team at a leading pharmaceutical company recently reported the successful incorporation of this compound into a novel PET tracer for imaging neuroinflammation. The bromine atom in the molecule allowed for straightforward radiolabeling with fluorine-18, a commonly used radioisotope in PET imaging. Preliminary results indicate high specificity and favorable pharmacokinetics, making it a promising tool for studying neurological disorders.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of 4-(2-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole to improve yield and purity. A 2024 publication in Organic Process Research & Development described a novel catalytic system that significantly reduces byproduct formation during the synthesis of this compound. This advancement could facilitate larger-scale production, enabling more extensive biological evaluation and potential clinical translation.

Despite these promising developments, challenges remain in fully elucidating the pharmacological profile of 4-(2-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole and its derivatives. Current research efforts are directed toward understanding its metabolic stability, toxicity profile, and potential off-target effects. Additionally, structure-activity relationship studies are ongoing to identify modifications that could enhance potency and selectivity while maintaining favorable drug-like properties.

In conclusion, 4-(2-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS: 2229521-67-7) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug discovery. The recent studies highlighted in this brief demonstrate its potential as both a therapeutic agent and a molecular tool for biomedical research. Continued investigation into its properties and applications is likely to yield important insights and potentially lead to the development of novel therapeutic agents in the coming years.